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Compound Name: Vat Blue 4B

Cat. No.: B1682750 Get Quote

Introduction

Vat Blue 4B (C.I. 73065; CAS No. 2475-31-2) is a synthetic indigoid vat dye, specifically a

bromoindigo, known for its application in dyeing cellulosic fibers such as cotton, viscose, silk,

and wool.[1][2] As a vat dye, it is initially insoluble in water. The dyeing process involves a

chemical reduction (vatting) in an alkaline medium to convert it into a water-soluble "leuco"

form.[3][4] This soluble form penetrates the textile fiber, and subsequent oxidation regenerates

the original insoluble pigment, trapping it within the fiber structure.[3][5] This mechanism results

in excellent color fastness properties, including high resistance to washing and light, making

Vat Blue 4B a subject of interest for research into high-performance and durable textile

coloration.[1][6][7]

Chemical and Physical Properties
Vat Blue 4B is a dark blue powder.[1][2] Its key properties are summarized below.
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Property Value Reference

C.I. Name Vat Blue 5 (Synonym) [1]

CAS Number 2475-31-2 [1][2][8][9]

Molecular Formula C₁₆H₆Br₄N₂O₂ [1][2][8][9]

Molecular Weight 577.85 g/mol [1][8][9]

Appearance Dark blue powder [1][2]

Solubility
Insoluble in water; soluble in

xylene, nitrobenzene.
[1]

Boiling Point 563.38 °C at 760 mmHg [1]

Flash Point 294.52 °C [1]

Mechanism of Vat Dyeing
The application of Vat Blue 4B to textiles follows the characteristic vat dyeing process, which is

a reduction-oxidation (redox) cycle. The dye's insolubility in its pigment form necessitates its

conversion to a soluble state to allow for fiber penetration.

Reduction (Vatting): The insoluble Vat Blue 4B is treated with a reducing agent, most

commonly sodium dithionite (Na₂S₂O₄, also known as sodium hydrosulfite), in a strong

alkaline solution (e.g., sodium hydroxide).[3][4][5] This converts the dye into its water-soluble

leuco form.

Dye Adsorption: The textile substrate (e.g., cotton) is immersed in the dyebath containing the

soluble leuco dye. The dye molecules penetrate the amorphous regions of the cellulosic

fibers.

Oxidation: The fabric is removed from the dyebath and exposed to an oxidizing agent. This

can be atmospheric oxygen or a chemical oxidant like hydrogen peroxide or sodium

perborate.[3][5] Oxidation converts the soluble leuco dye back to its original insoluble

pigment form, physically trapping it inside the fiber. This final step develops the true, vibrant

color.[4]
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General Mechanism of Vat Dyeing

In Dyebath On Fiber
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 (NaOH, Na₂S₂O₄) Fiber with Trapped
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 Adsorption & Oxidation
 (Air or H₂O₂) 

Click to download full resolution via product page

Caption: A diagram illustrating the redox mechanism of the vat dyeing process.

Experimental Protocols
Protocol 1: Standard Laboratory Dyeing of Cotton with
Vat Blue 4B
This protocol outlines a standard procedure for dyeing a pre-treated (scoured and bleached)

cotton sample in a laboratory setting.

A. Materials and Equipment

Vat Blue 4B dye powder

Scoured and bleached cotton fabric

Sodium hydroxide (NaOH)

Sodium dithionite (Na₂S₂O₄)

Wetting agent

Leveling agent

Hydrogen peroxide (H₂O₂, 35%) or Acetic Acid

Deionized water
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Laboratory beaker (e.g., 500 mL)

Heating mantle with magnetic stirrer

Thermometer

pH meter or pH strips

Glass stirring rod

Graduated cylinders

B. Standard Dyeing Recipe

Component Concentration Purpose

Vat Blue 4B 2% (on weight of fabric) Colorant

Sodium Hydroxide 3-5 g/L
Provides alkaline medium for

reduction

Sodium Dithionite 4-6 g/L Reducing agent (for vatting)

Wetting Agent 1 g/L
Reduces surface tension for

even wetting

Leveling Agent 1 g/L Promotes uniform dye uptake

Material to Liquor Ratio 1:30
Ratio of fabric weight to liquid

volume

C. Procedure

Dye Bath Preparation (Vatting):

Calculate the required amount of water for a 1:30 liquor ratio (e.g., for a 5g fabric sample,

use 150 mL water).

In a beaker, prepare the dyebath with the calculated amount of deionized water, wetting

agent, and leveling agent.
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Create a paste of the Vat Blue 4B powder with a small amount of water and add it to the

dyebath. Stir for 5-10 minutes to ensure dispersion.

Heat the dyebath to 60°C.

Carefully add the required amount of sodium hydroxide, followed by the sodium dithionite.

[10]

Continue heating at 60°C for 10-15 minutes, stirring gently, until the dye is fully reduced (a

distinct color change to the leuco form, often yellowish or different from the final shade,

should be observed).[4][10]

Dyeing:

Introduce the pre-wetted cotton fabric sample into the reduced dyebath.

Raise the temperature to 80°C over 15-20 minutes.

Continue dyeing at 80°C for 45-60 minutes, ensuring the fabric remains submerged and is

gently agitated.[10]

Oxidation and Rinsing:

Remove the fabric from the dyebath, gently squeeze out excess liquor, and expose it to air

for 10-15 minutes to allow for initial oxidation. The blue color should start to develop.

Rinse the fabric thoroughly in cold water until the water runs clear.

For complete oxidation, treat the fabric in a bath containing 1-2 mL/L of hydrogen peroxide

at 50°C for 10 minutes.

Soaping (After-treatment):

Prepare a fresh bath with 2 g/L of a non-ionic detergent at 90-95°C.

Wash the dyed fabric in this soaping bath for 15-20 minutes to remove any surface dye

particles and improve fastness properties.
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Rinse the fabric again, first with hot water and then with cold water.

Drying:

Squeeze the final sample and allow it to air dry or use a laboratory oven at a moderate

temperature.

Workflow for Standard Vat Dyeing Protocol

1. Prepare Dyebath
(Disperse Dye, Add Agents)

2. Vatting
(Add NaOH, Na₂S₂O₄)
Heat to 60°C for 15 min

3. Dyeing
(Immerse Fabric)

Heat to 80°C for 60 min

4. Oxidation
(Air + H₂O₂ Treatment)

5. Soaping
(Detergent at 95°C)

6. Final Rinse & Dry

Click to download full resolution via product page

Caption: A step-by-step workflow for the laboratory dyeing of cotton with Vat Blue 4B.
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Protocol 2: Research Method - Ultrasonic-Assisted
Dyeing of Cellulosic Fabric
This protocol is an advanced research method adapted from studies on vat dyes, aiming to

enhance dyeing performance.[11][12] Ultrasonication can improve dye dispersion, accelerate

dye uptake, and lead to more level dyeing, potentially at lower temperatures or shorter times.

A. Rationale Ultrasonic waves (20-100 kHz) create acoustic cavitation in the dye liquor, which

leads to the formation and collapse of microscopic bubbles. This phenomenon generates

intense localized energy, which can break down dye agglomerates into smaller particles and

increase the diffusion rate of dye molecules into the fiber.[11]

B. Modified Procedure Follow Protocol 1, incorporating one of the following ultrasonic treatment

steps:

Option A: Ultrasonic Treatment of Dye Solution (Pre-Dyeing)

After preparing the dyebath (Step C1 in Protocol 1) and completing the vatting process,

place the beaker in an ultrasonic bath.

Irradiate the reduced dye solution with ultrasound for 15-30 minutes at 50-60°C.[11]

Proceed with the dyeing step (C2) by introducing the fabric into the ultrasonically treated

dyebath.

Option B: Ultrasonic Treatment During Dyeing

Perform the dyeing step (C2) inside an ultrasonic bath.

After introducing the fabric to the reduced dyebath, apply ultrasonic radiation for the

duration of the dyeing process (45-60 minutes).

Maintain the dyeing temperature as required (e.g., 55°C, as lower temperatures may be

effective with ultrasonic assistance).[11][12]

C. Expected Outcomes for Investigation
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Comparison of color yield (K/S values) between standard and ultrasonic methods.

Evaluation of dyeing levelness and penetration.

Assessment of any changes in color fastness properties.

Potential for reduction in dyeing time, temperature, or chemical concentrations.

Data Presentation: Fastness Properties
Vat Blue 4B is known for its good to excellent fastness properties, which are critical for

producing durable textiles. The following table summarizes typical performance ratings.

Fastness Test ISO Standard AATCC Standard Rating

Light Fastness ISO 4-5 AATCC 4-5 Good - Very Good

Soaping (Washing) ISO 4-5 AATCC 4-5 Very Good - Excellent

Ironing Fastness ISO 5 AATCC 5 Excellent

Chlorine Bleach ISO 2 AATCC 2 Poor

Oxygen Bleach ISO 4 AATCC 4 Good

Mercerized ISO 4 AATCC 3-4 Good

Data sourced from LookChem[1]. Ratings are on a scale of 1 (poor) to 5 (excellent), or 1 to 8

for light fastness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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